N-(2-(3-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-[3-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C28H29N3O3S/c1-19-9-8-12-23(20(19)2)30-27(32)18-35-26-17-31(24-13-6-4-10-21(24)26)16-15-29-28(33)22-11-5-7-14-25(22)34-3/h4-14,17H,15-16,18H2,1-3H3,(H,29,33)(H,30,32)
• InChI Key: FBKURXLUYHXCIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=CC=C4OC)C
• Molecular Formula: C28H29N3O3S
• Molecular Weight: 487.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the available starting materials and the desired route of synthesis. It might involve reactions like amide coupling, nucleophilic aromatic substitution, or condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Techniques like NMR spectroscopy and X-ray crystallography are often used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might participate in hydrolysis or condensation reactions, while the thioether linkage could be involved in oxidation or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polar and non-polar regions, while its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Anticancer Properties: Thiophene-based molecules exhibit promising anticancer properties. Researchers have explored their potential as novel chemotherapeutic agents. Further studies could investigate the compound’s mechanism of action and its efficacy against specific cancer types.

Anti-Inflammatory Effects: Thiophene derivatives have demonstrated anti-inflammatory activity. Investigating their impact on inflammatory pathways and immune responses could lead to the development of new anti-inflammatory drugs.

Antimicrobial Agents: The compound’s structure suggests potential antimicrobial activity. Researchers may explore its effectiveness against bacteria, fungi, and other pathogens. Structural modifications could enhance its antimicrobial properties.

Organic Semiconductors and Optoelectronics: Thiophene-containing molecules play a crucial role in organic semiconductors. They are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound’s electronic properties could be studied for applications in optoelectronic devices.

Pharmacological Properties

The compound’s pharmacological properties are worth exploring:

Antihypertensive Effects: Given its structural features, the compound may have antihypertensive properties. Investigating its impact on blood pressure regulation could be valuable.

Dental Anesthesia: Structurally related compounds, like articaine, are used as dental anesthetics. Researchers could investigate the compound’s potential in dental applications.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to make accurate predictions.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its structure and properties, and investigating its biological activity. This could lead to the discovery of new medicinal or material applications.